Cas no 2171899-98-0 (3-hydroxy-3-3-(hydroxymethyl)oxan-3-yl-1lambda6-thiolane-1,1-dione)

• Product Name: 3-hydroxy-3-3-(hydroxymethyl)oxan-3-yl-1lambda6-thiolane-1,1-dione
• CAS No: 2171899-98-0
• MF: C₁₀H₁₈O₅S
• MW: 250.311922550201
• CID: 6395014
• PubChem ID: 165602341
• Update Time: 2025-07-09

3-hydroxy-3-3-(hydroxymethyl)oxan-3-yl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-3-(hydroxymethyl)oxan-3-yl-1lambda6-thiolane-1,1-dione
• EN300-1646457
• 3-hydroxy-3-[3-(hydroxymethyl)oxan-3-yl]-1lambda6-thiolane-1,1-dione
• 2171899-98-0

• Inchi： 1S/C10H18O5S/c11-6-9(2-1-4-15-7-9)10(12)3-5-16(13,14)8-10/h11-12H,1-8H2
• InChI Key： YGAQAJYODBTUFN-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)(C1(CO)COCCC1)O)(=O)=O

Computed Properties

• Exact Mass: 250.08749484g/mol
• Monoisotopic Mass: 250.08749484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 92.2Ų

Additional information on 3-hydroxy-3-3-(hydroxymethyl)oxan-3-yl-1lambda6-thiolane-1,1-dione

Comprehensive Analysis of 3-hydroxy-3-3-(hydroxymethyl)oxan-3-yl-1lambda6-thiolane-1,1-dione (CAS No. 2171899-98-0): Properties, Applications, and Innovations

The compound 3-hydroxy-3-3-(hydroxymethyl)oxan-3-yl-1lambda6-thiolane-1,1-dione (CAS No. 2171899-98-0) represents a cutting-edge chemical entity with significant potential in pharmaceutical and material science research. Characterized by its unique sulfone (1lambda6-thiolane-1,1-dione) and hydroxymethyl oxane moieties, this molecule has garnered attention for its structural complexity and functional versatility. Recent studies highlight its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and glycomimetics.

In the context of drug discovery, the hydroxy and sulfonyl groups of this compound enable selective interactions with biological targets, making it a candidate for modulating protein-protein interactions. Its oxane ring (a tetrahydropyran derivative) contributes to improved metabolic stability, a feature highly sought after in oral drug formulations. Researchers are actively exploring its utility in glycosidase inhibition, a hot topic linked to diabetes and viral entry mechanisms, as evidenced by its structural similarity to sugar analogs.

The synthetic accessibility of CAS 2171899-98-0 via stereoselective catalysis aligns with the growing demand for green chemistry approaches. Innovations in catalytic oxidation and protecting-group-free synthesis have reduced the environmental footprint of its production, addressing concerns raised in sustainable pharmaceutical manufacturing forums. Analytical characterization via NMR and HRMS confirms its high purity (>98%), meeting stringent requirements for preclinical studies.

Beyond pharmaceuticals, this compound's polar sulfone group exhibits intriguing properties for polymeric materials. Its incorporation into water-soluble polymers enhances biodegradability, a critical factor in eco-friendly packaging solutions. Patent literature suggests applications in conductive polymers for flexible electronics, coinciding with the surge in wearable technology research.

From a computational chemistry perspective, 3-hydroxy-3-3-(hydroxymethyl)oxan-3-yl-1lambda6-thiolane-1,1-dione serves as a benchmark for molecular docking studies due to its balanced lipophilicity (LogP ~0.5) and hydrogen-bonding capacity. These properties make it a frequent subject in AI-driven drug design platforms, where researchers investigate its conformational flexibility against therapeutic targets.

Ongoing investigations focus on scaling up production while maintaining stereochemical integrity, a challenge addressed through continuous flow chemistry techniques. The compound's stability under physiological conditions (pH 2-8) positions it favorably for prodrug development, particularly in targeted drug delivery systems against chronic diseases.

In analytical applications, derivatives of CAS 2171899-98-0 demonstrate utility as chromatographic standards for HPLC method development, especially in separating polar metabolites. Its UV absorption maxima at 210 nm and 254 nm facilitate detection in quality control protocols for complex formulations.

The scientific community continues to explore novel derivatives, with particular interest in bioisosteric replacements of the sulfone group to optimize ADME properties. Such modifications align with current trends in fragment-based drug discovery, where this scaffold serves as a versatile pharmacophore building block.